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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium
persulfate as an oxidative desizing agent in the textile industry. The information is intended for
research and development professionals to understand the application, methodology, and
guantitative aspects of this process.

Introduction

Sizing is a crucial process in textile manufacturing where a protective film is applied to warp
yarns to enhance their strength and smoothness, thereby preventing breakage during weaving.
After weaving, the removal of this sizing agent, a process known as desizing, is essential for
subsequent wet processing stages like scouring, bleaching, dyeing, and finishing. Incomplete
desizing can lead to uneven dyeing and finishing, significantly impacting the final product's
quality.

Sodium persulfate (Na2S20s) is a powerful oxidizing agent used for the oxidative desizing of
textiles, particularly those made from cotton and its blends with synthetic fibers.[1][2] It
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effectively degrades natural sizing agents like starch and its derivatives into water-soluble
byproducts that can be easily washed off the fabric.[1] The process is typically carried out in an
alkaline medium.[1][2]

Mechanism of Action

Sodium persulfate, in the presence of alkali and heat, decomposes to generate highly
reactive sulfate free radicals (SO4~¢). These radicals are strong oxidizing species that attack
and break down the large, insoluble starch molecules (amylose and amylopectin) into smaller,
water-soluble fragments like dextrins and sugars. This degradation reduces the molecular
weight of the starch, allowing for its efficient removal from the fabric during washing.

The overall desizing process involves three main steps:

o Impregnation: The textile fabric is impregnated with an aqueous solution of sodium
persulfate and other auxiliaries.[3]

o Degradation: The fabric is then subjected to a specific temperature and dwell time, during
which the sodium persulfate degrades the sizing agent.[1][3]

o Washing: Finally, the fabric is thoroughly washed to remove the degraded sizing products
and any residual chemicals.[1][3]

Quantitative Data

The efficiency of the sodium persulfate desizing process is influenced by several parameters,
including the concentration of sodium persulfate and alkali, temperature, and treatment time.
The following tables summarize the quantitative data from various cited experimental protocols.

Table 1: Process Parameters for Sodium Persulfate Desizing

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://patents.google.com/patent/US4478737A/en
https://patents.google.com/patent/US4478737A/en
https://patents.google.com/patent/CA1134107A/en
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://en.wikipedia.org/wiki/Desizing
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://patents.google.com/patent/US4478737A/en
https://en.wikipedia.org/wiki/Desizing
https://patents.google.com/patent/US4478737A/en
https://en.wikipedia.org/wiki/Desizing
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Range Unit Notes

Higher concentrations

Sodium Persulfate can increase desizing
0.5-2.0 % (Wiv) o )

Conc. efficiency but also risk

fiber damage.[1]

Maintains a high pH

typically >10
Alkali (e.g., NaOH) (typically >10)

0.3-6.0 % (w/v) necessary for the
Conc.

oxidative process.[1]

[2]

The reaction rate is

temperature-
Temperature 20 - 160 °C dependent; higher

temperatures require

shorter dwell times.[1]

Varies significantly
with the chosen

Treatment Time 30sec-24hrs - process (e.g.,
steaming vs. cold pad-
batch).[1]

Improves the
. penetration of the
Wetting Agent Conc. 0.1-05 % (W/v) o )
desizing liquor into the

fabric.[2][4]

The amount of
) ) desizing solution
Liquor Pickup ~100 % i )
retained by the fabric

after padding.[1]

Table 2: Performance Metrics of Sodium Persulfate Desizing

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://patents.google.com/patent/US4478737A/en
https://patents.google.com/patent/US4478737A/en
https://patents.google.com/patent/CA1134107A/en
https://patents.google.com/patent/US4478737A/en
https://patents.google.com/patent/US4478737A/en
https://patents.google.com/patent/CA1134107A/en
https://textilelearner.net/desizing-process-in-textile-objectives-and-methods/
https://patents.google.com/patent/US4478737A/en
https://www.benchchem.com/product/b1174366/docs?utm_src=pdf-body#application-notes-and-protocols-sodium-persulfate-as-a-desizing-agent-in-textiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENCHE e iy i

Metric Typical Value

Description

TEGEWA Violet Scale 7-9

A common method for
assessing the degree of
desizing, with higher numbers

indicating better size removal.

[1]2]

Whiteness Index 62.5 - 86

Measures the whiteness of the
fabric after treatment.
Oxidative desizing can

contribute to bleaching.[2]

Degree of Polymerization (DP) 2300 - 2550

An indicator of cellulose fiber
integrity. A significant decrease

suggests fiber damage.[1][2]

Experimental Protocols

Below are detailed protocols for two common methods of sodium persulfate desizing: a

continuous (pad-steam) process and a batch (cold pad-batch) process.

Protocol 1: Continuous Pad-Steam Desizing

This method is suitable for large-scale, continuous production.

e Preparation of Desizing Liquor:
o Prepare an aqueous solution containing:
» Sodium Persulfate: 0.5 - 2.0% (w/v)
» Sodium Hydroxide: 3.0 - 6.0% (w/v)
= Wetting Agent: 0.5% (w/v)
o Ensure all components are fully dissolved.

o Fabric Impregnation (Padding):
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o Pass the sized fabric through the desizing liquor in a padding mangle.

o Adjust the squeeze rollers to achieve a wet pickup of approximately 100%.[1][2]

e Steaming:

o Immediately after padding, feed the fabric into a steamer.

o Steam the fabric at 103-105°C for a dwell time of 1-2 minutes.[1]

e Washing and Rinsing:

o After steaming, thoroughly wash the fabric with hot water (85-95°C) to remove the
degraded size and residual chemicals.[2]

o Follow with a cold water rinse.

o The addition of a detergent to the wash water can enhance the removal of sizing agents.

[1]
e Drying:
o Dry the desized fabric using a suitable method (e.g., stentering).
Protocol 2: Batch Cold Pad-Batch Desizing

This method is suitable for smaller batches and requires a longer dwell time at ambient
temperature.

e Preparation of Desizing Liquor:

o Prepare an aqueous solution containing:

» Sodium Persulfate: 0.5 - 1.0% (w/v)

» Sodium Hydroxide: 1.0 - 3.0% (w/v)

= Wetting Agent: 0.5% (w/v)
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o Ensure all components are fully dissolved.

o Fabric Impregnation (Padding):

o Pass the sized fabric through the desizing liquor in a padding mangle.

o Adjust the squeeze rollers to achieve a wet pickup of approximately 100%.[1][2]
e Batching:

o Wind the impregnated fabric onto a batching roller.

o Wrap the roller with a plastic sheet to prevent drying and ensure a uniform reaction
environment.[1]

o Store the batch at room temperature for 16-24 hours.[1]
e Washing and Rinsing:

o After the batching period, unroll the fabric and wash it thoroughly with hot water (85-95°C),
potentially with the addition of alkali and a detergent to the initial washing baths.[1][2]

o Follow with a cold water rinse.
e Drying:
o Dry the desized fabric.

Visualizations

Diagram 1: Oxidative Desizing Workflow
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Workflow of Sodium Persulfate Oxidative Desizing

Preparation of
Desizing Liquor

iquor Feed

Fabric Impregnation
(Padding)

mpregnated Fabric

Degradation
(Steaming or Batching)

Degraded Size

Washing & Rinsing

lean Fabric

Drying

Desized Fabric

Click to download full resolution via product page

Caption: A flowchart illustrating the sequential steps involved in the sodium persulfate
oxidative desizing process.

Diagram 2: Chemical Mechanism of Starch Degradation
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Mechanism of Starch Degradation by Sodium Persulfate
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Caption: A diagram showing the activation of sodium persulfate and the subsequent oxidative
degradation of starch.

Advantages and Disadvantages
Advantages:

o Effectiveness: Sodium persulfate is highly effective in degrading starch-based sizes.[1]

o Versatility: It can be used in both continuous and batch processes.[1]
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o Combined Processes: Oxidative desizing can be combined with scouring and bleaching
steps, potentially saving time, energy, and water.[1]

 Liquid Formulations: Commercial preparations are often available in a liquid form, which is
easy to dose and handle.[1]

Disadvantages:

o Fiber Damage: As a strong oxidizing agent, sodium persulfate can damage cellulosic fibers
like cotton if the process parameters (especially concentration, temperature, and pH) are not
carefully controlled.[1][2] This can be monitored by measuring the degree of polymerization
(DP) of the cellulose.

o Chemical Handling: Persulfates are oxidizing chemicals and require careful handling and
storage.

o Environmental Concerns: The effluent from the desizing process contains residual chemicals
and degraded sizing products that may require treatment before discharge.

Conclusion

Sodium persulfate is a potent and widely used chemical for the oxidative desizing of textiles.
Its effectiveness in removing starch-based sizes makes it a valuable tool in textile wet
processing. However, careful control of process parameters is critical to achieve efficient
desizing while minimizing damage to the fabric. The protocols and data presented in these
notes provide a comprehensive guide for researchers and professionals working with this
desizing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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